Cas no 868230-39-1 (2-bromo-N-(4,7-dichloro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 2-bromo-N-(4,7-dichloro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 868230-39-1
• MF: C₁₄H₇BrCl₂N₂OS
• MW: 402.093178987503
• CID: 6364230
• PubChem ID: 2150693
• Update Time: 2025-07-24

2-bromo-N-(4,7-dichloro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(4,7-dichloro-1,3-benzothiazol-2-yl)benzamide
• 2-bromo-N-(4,7-dichlorobenzo[d]thiazol-2-yl)benzamide
• 868230-39-1
• AKOS024610592
• F1813-0160

• Inchi： 1S/C14H7BrCl2N2OS/c15-8-4-2-1-3-7(8)13(20)19-14-18-11-9(16)5-6-10(17)12(11)21-14/h1-6H,(H,18,19,20)
• InChI Key： BRONVEUDAHHXGA-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(Cl)C=CC(Cl)=C2S1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 399.88395g/mol
• Monoisotopic Mass: 399.88395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-(4,7-dichloro-1,3-benzothiazol-2-yl)benzamide

Comprehensive Overview of 2-bromo-N-(4,7-dichloro-1,3-benzothiazol-2-yl)benzamide (CAS No. 868230-39-1)

2-bromo-N-(4,7-dichloro-1,3-benzothiazol-2-yl)benzamide, with the CAS number 868230-39-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzothiazole family, known for its diverse biological activities and applications in drug discovery. The presence of bromine and dichloro substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for benzothiazole derivatives has surged due to their potential in developing novel therapeutics. Researchers are particularly interested in 2-bromo-N-(4,7-dichloro-1,3-benzothiazol-2-yl)benzamide for its unique structural features, which may contribute to its efficacy in targeting specific biological pathways. The compound's molecular weight and solubility properties are also critical factors in its application, often discussed in academic forums and industry reports.

One of the trending topics in organic chemistry is the exploration of heterocyclic compounds for their antimicrobial and anticancer properties. 2-bromo-N-(4,7-dichloro-1,3-benzothiazol-2-yl)benzamide aligns with this trend, as preliminary studies suggest its potential in inhibiting certain enzymes or cellular processes. This has led to increased searches for "benzothiazole derivatives in drug development" and "CAS 868230-39-1 applications" across scientific databases.

The synthesis of 2-bromo-N-(4,7-dichloro-1,3-benzothiazol-2-yl)benzamide typically involves multi-step reactions, including amide coupling and halogenation. These processes are often optimized for yield and purity, which are crucial for industrial-scale production. Researchers frequently inquire about "synthesis methods for benzamide derivatives" or "purification techniques for CAS 868230-39-1," highlighting the compound's technical relevance.

From an environmental perspective, the biodegradability and ecological impact of halogenated compounds like 2-bromo-N-(4,7-dichloro-1,3-benzothiazol-2-yl)benzamide are under scrutiny. Regulatory bodies and sustainability advocates emphasize the need for greener alternatives, sparking debates on "eco-friendly synthesis of benzothiazoles." This compound's role in sustainable chemistry remains a hot topic among professionals.

In conclusion, 2-bromo-N-(4,7-dichloro-1,3-benzothiazol-2-yl)benzamide (CAS No. 868230-39-1) represents a fascinating area of study in modern chemistry. Its applications span from pharmaceuticals to materials science, driven by its versatile structure and functional groups. As research progresses, this compound is likely to remain a focal point for innovation and discovery.